N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}-2-methylpropan-2-amine

• Molecular Formula: C19H23N5O2
• Molecular Weight: 353.4 g/mol
• IUPAC Name: N-[[3-methoxy-4-(1-phenyltetrazol-5-yl)oxyphenyl]methyl]-2-methylpropan-2-amine
• InChI: InChI=1S/C19H23N5O2/c1-19(2,3)20-13-14-10-11-16(17(12-14)25-4)26-18-21-22-23-24(18)15-8-6-5-7-9-15/h5-12,20H,13H2,1-4H3
• InChI Key: WQVNCGCXWYBHLD-UHFFFAOYSA-N
• SMILES: CC(C)(C)NCC1=CC(=C(C=C1)OC2=NN=NN2C3=CC=CC=C3)OC

Description

N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}-2-methylpropan-2-amine, also known as MTB, is a chemical compound that has gained attention in scientific research due to its potential applications in pharmacology and medicine. MTB is a selective beta-3 adrenergic receptor agonist, which means it can activate specific receptors in the body to produce certain physiological effects.

Scientific Research Applications

N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}-2-methylpropan-2-amine has been studied for its potential applications in pharmacology and medicine. It has been shown to have a positive effect on metabolic rate and fat oxidation, making it a potential treatment for obesity and related metabolic disorders. N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}-2-methylpropan-2-amine has also been studied for its potential use in the treatment of diabetes, as it can improve glucose uptake and insulin sensitivity in skeletal muscle cells. Additionally, N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}-2-methylpropan-2-amine has been shown to have a protective effect on heart function, making it a potential treatment for heart failure.

Mechanism of Action

N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}-2-methylpropan-2-amine acts as a selective beta-3 adrenergic receptor agonist, which means it can activate specific receptors in the body to produce certain physiological effects. Beta-3 adrenergic receptors are primarily located in adipose tissue and skeletal muscle cells. When activated by N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}-2-methylpropan-2-amine, these receptors stimulate the breakdown of stored fat and increase metabolic rate, leading to increased fat oxidation and weight loss. In skeletal muscle cells, N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}-2-methylpropan-2-amine can improve glucose uptake and insulin sensitivity, leading to improved glucose metabolism and potential treatment of diabetes. In the heart, N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}-2-methylpropan-2-amine can improve cardiac function and protect against heart failure.
Biochemical and Physiological Effects:
N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}-2-methylpropan-2-amine has been shown to have a number of biochemical and physiological effects, including increased metabolic rate, increased fat oxidation, improved glucose uptake and insulin sensitivity, and improved cardiac function. These effects are mediated through the activation of beta-3 adrenergic receptors in adipose tissue, skeletal muscle cells, and the heart. N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}-2-methylpropan-2-amine has also been shown to have a protective effect on mitochondrial function, which may contribute to its beneficial effects on metabolic disorders.

Advantages and Limitations for Lab Experiments

N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}-2-methylpropan-2-amine has several advantages for use in lab experiments. It is a highly selective beta-3 adrenergic receptor agonist, which means it can produce specific physiological effects without affecting other receptors or pathways. It is also relatively easy to synthesize and purify, making it suitable for use in large-scale experiments. However, N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}-2-methylpropan-2-amine also has some limitations. It is not yet approved for use in humans, which limits its potential clinical applications. Additionally, its effects on other tissues and organs outside of adipose tissue, skeletal muscle, and the heart are not well understood, which may limit its potential applications in other areas of research.

Future Directions

There are several potential future directions for research on N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}-2-methylpropan-2-amine. One area of interest is its potential use in the treatment of obesity and related metabolic disorders. Further studies are needed to determine the optimal dosage and duration of treatment, as well as the potential side effects of long-term use. Another area of interest is its potential use in the treatment of heart failure. Additional studies are needed to determine the optimal dose and duration of treatment, as well as the potential mechanisms of action. Finally, further studies are needed to determine the potential applications of N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}-2-methylpropan-2-amine in other areas of research, such as cancer and neurological disorders.

Synthesis Methods

N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}-2-methylpropan-2-amine can be synthesized using a multistep process that involves the reaction of 3-methoxybenzyl chloride with 1-phenyl-1H-tetrazole-5-thiol to form a thioether intermediate. This intermediate is then reacted with 2-methylpropan-2-amine to produce the final product, N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}-2-methylpropan-2-amine. The synthesis of N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}-2-methylpropan-2-amine has been optimized to produce high yields and purity, making it suitable for use in scientific research.